Cas no 2268-03-3 (4-CHLORO-3,5-DIFLUOROPHENOL)

• Product Name: 4-CHLORO-3,5-DIFLUOROPHENOL
• CAS No: 2268-03-3
• MF: C₆H₃ClF₂O
• MW: 164.537227869034
• MDL: MFCD06658279
• CID: 42700
• PubChem ID: 19436620
• Update Time: 2025-11-02

4-CHLORO-3,5-DIFLUOROPHENOL Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-chlorophenol
• 4-CHLORO-3,5-DIFLUOROPHENOL
• 4-Chlor-3,5-difluor-phenol
• 4-chloro-3,5-difluoro-phenol
• Phenol,4-chloro-3,5-difluoro
• 3,5-DIFLUORO-4-CHLOROPHENOL,98.5+%(GC/HPLC)
• Phenol, 4-chloro-3,5-difluoro-
• Z1201623604
• 2268-03-3
• J-511318
• SCHEMBL758610
• AKOS005063841
• JS-5106
• AM61849
• 3,5-Difluoro-4-Chloro Phenol
• A816307
• 4-chloranyl-3,5-bis(fluoranyl)phenol
• DTXSID60598817
• AC-3769
• FT-0634174
• OEBQPSQPCDHCKT-UHFFFAOYSA-N
• EN300-6731336
• MFCD06658279
• DB-045964
• DTXCID10549576
• 964-974-7

• MDL： MFCD06658279
• Inchi： 1S/C6H3ClF2O/c7-6-4(8)1-3(10)2-5(6)9/h1-2,10H
• InChI Key： OEBQPSQPCDHCKT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1F)O)F

Computed Properties

• Exact Mass: 163.98400
• Monoisotopic Mass: 163.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: solid
• Density: 1.52
• Boiling Point: 225.5 °C at 760 mmHg
• Flash Point: 90.2 °C
• Refractive Index: 1.522
• PSA: 20.23000
• LogP: 2.32380
• pka: 7.55±0.23(Predicted)

4-CHLORO-3,5-DIFLUOROPHENOL Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-CHLORO-3,5-DIFLUOROPHENOL

Recent Advances in the Application of 4-CHLORO-3,5-DIFLUOROPHENOL (CAS: 2268-03-3) in Chemical Biology and Pharmaceutical Research

4-CHLORO-3,5-DIFLUOROPHENOL (CAS: 2268-03-3) is a halogenated phenolic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique chloro- and difluoro-substitutions on the phenol ring, serves as a critical intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, highlighting its potential as a building block for novel therapeutics.

One of the most notable advancements involving 4-CHLORO-3,5-DIFLUOROPHENOL is its incorporation into the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases implicated in cancer progression. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, resulting in derivatives with nanomolar IC50 values. These findings underscore the compound's utility in designing next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its role in oncology, 4-CHLORO-3,5-DIFLUOROPHENOL has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that fluorinated phenolic derivatives, including this compound, exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a scaffold for developing new antibiotics in an era of rising antimicrobial resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 4-CHLORO-3,5-DIFLUOROPHENOL have also been reported. A 2022 patent application (WO2022156789) disclosed an improved catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. This development is particularly significant for industrial applications, where the demand for high-quality intermediates is growing. Furthermore, the compound's stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes in pharmaceutical manufacturing.

Looking ahead, researchers are exploring the potential of 4-CHLORO-3,5-DIFLUOROPHENOL in emerging areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. Preliminary data presented at the 2023 American Chemical Society National Meeting suggest that its halogen-rich structure could facilitate the development of bifunctional molecules for degrading disease-causing proteins. As the chemical biology field continues to evolve, this compound is poised to play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.